4-bromo-N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]benzamide

• IUPAC Name: 4-bromo-N-[(E)-3-(furan-2-ylmethylamino)-1-(4-methoxyphenyl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C22H19BrN2O4/c1-28-18-10-4-15(5-11-18)13-20(22(27)24-14-19-3-2-12-29-19)25-21(26)16-6-8-17(23)9-7-16/h2-13H,14H2,1H3,(H,24,27)(H,25,26)/b20-13+
• InChI Key: ZQJWXKXUQKPNDJ-DEDYPNTBSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C(=O)NCC2=CC=CO2)NC(=O)C3=CC=C(C=C3)Br
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(\C(=O)NCC2=CC=CO2)/NC(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C22H19BrN2O4
• Molecular Weight: 455.3 g/mol

Description

4-bromo-N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]benzamide is a chemical compound that belongs to the class of benzamide derivatives. This compound has been studied for its potential use in scientific research applications due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 4-bromo-N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]benzamide is not fully understood. However, it has been suggested that it may work by inhibiting the production of inflammatory cytokines and prostaglandins.
Biochemical and Physiological Effects:
Studies have shown that 4-bromo-N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]benzamide has anti-inflammatory and analgesic effects. It has also been found to have antioxidant properties, which may help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromo-N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]benzamide in lab experiments is its potential use in the treatment of chronic pain and inflammation. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop targeted therapies.

Future Directions

Future research on 4-bromo-N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]benzamide could focus on further understanding its mechanism of action and developing targeted therapies for chronic pain and inflammation. Additionally, studies could investigate its potential use in the treatment of other conditions, such as cancer and neurodegenerative diseases.

Synthesis Methods

The synthesis of 4-bromo-N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]benzamide involves the reaction of 4-bromo-2-fluorobenzaldehyde with 4-methoxyphenylboronic acid in the presence of a palladium catalyst. The resulting product is then reacted with 2-furylmethylamine and then with isobutyl chloroformate to form the final product.

Scientific Research Applications

4-bromo-N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]benzamide has been studied for its potential use in scientific research applications. It has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammation.